Cas no 62648-55-9 (Benzaldehyde, 5-hydroxy-2,3-dimethoxy-)
62648-55-9 structure
Product Name:Benzaldehyde, 5-hydroxy-2,3-dimethoxy-
CAS No:62648-55-9
MF:C9H10O4
MW:182.173303127289
CID:436487
PubChem ID:15696637
Update Time:2025-04-19
Benzaldehyde, 5-hydroxy-2,3-dimethoxy- Chemical and Physical Properties
Names and Identifiers
-
- Benzaldehyde, 5-hydroxy-2,3-dimethoxy-
- 5-hydroxy-2,3-dimethoxybenzaldehyde
- DTXSID40576991
- 62648-55-9
-
- Inchi: 1S/C9H10O4/c1-12-8-4-7(11)3-6(5-10)9(8)13-2/h3-5,11H,1-2H3
- InChI Key: STRSHWWUDUCXMO-UHFFFAOYSA-N
- SMILES: O(C)C1C(C=O)=CC(=CC=1OC)O
Computed Properties
- Exact Mass: 182.0579
- Monoisotopic Mass: 182.05790880g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 171
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 55.8Ų
Experimental Properties
- PSA: 55.76
Benzaldehyde, 5-hydroxy-2,3-dimethoxy- Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
62648-55-9 (Benzaldehyde, 5-hydroxy-2,3-dimethoxy-) Related Products
- 86-51-1(2,3-Dimethoxybenzaldehyde)
- 5556-84-3(2,3,5-Trimethoxybenzaldehyde)
- 4460-86-0(Asaraldehyde)
- 22383-86-4(2-Hydroxy-3,4-dimethoxy-6-methylbenzaldehyde)
- 2103-57-3(2,3,4-Trimethoxybenzaldehyde)
- 148-53-8(2-Hydroxy-3-methoxybenzaldehyde)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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